Cas no 84381-55-5 (Benzenamine, N,N-diethyl-4-isothiocyanato-3-methyl-)

• Product Name: Benzenamine, N,N-diethyl-4-isothiocyanato-3-methyl-
• CAS No: 84381-55-5
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 667269
• PubChem ID: 71414640
• Update Time: 2025-04-19

Benzenamine, N,N-diethyl-4-isothiocyanato-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-diethyl-4-isothiocyanato-3-methyl-
• N,N-diethyl-4-isothiocyanato-3-methylaniline
• 84381-55-5
• DTXSID80834087

• Inchi： 1S/C12H16N2S/c1-4-14(5-2)11-6-7-12(13-9-15)10(3)8-11/h6-8H,4-5H2,1-3H3
• InChI Key： ZIVRQUGRPYKALN-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1C)N(CC)CC

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.7Ų